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Compound of Interest

Compound Name: Albaspidin AP

Cat. No.: B149938 Get Quote

Application Notes and Protocols: Albaspidin AP
For Researchers, Scientists, and Drug Development Professionals

Introduction
Albaspidin AP is a phloroglucinol derivative that has been identified as an inhibitor of Fatty

Acid Synthase (FAS).[1][2][3] FAS is a key enzyme in the de novo synthesis of fatty acids and

is overexpressed in various cancer cells, making it a promising therapeutic target.[1]

Albaspidin AP, along with related compounds like Albaspidin-PP and -PB, has demonstrated

inhibitory activity against FAS, with IC50 values in the micromolar range.[1][3] These

application notes provide detailed protocols for the reconstitution, storage, and handling of

Albaspidin AP powder for research purposes.

Product Information
Property Value

Molecular Weight 418.44 g/mol

Molecular Formula C22H26O8

CAS Number 59092-91-0

Appearance Powder

Primary Target Fatty Acid Synthase (FAS)[1][2][3]
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Storage and Stability
Proper storage of Albaspidin AP is crucial to maintain its stability and activity. The following

table summarizes the recommended storage conditions.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years[1][2]
Store in a dry, dark

place.

4°C Up to 2 years[2]
For shorter-term

storage.

In Solvent -80°C Up to 1 year[1]

Recommended for

long-term storage of

stock solutions.

-20°C Up to 1 month[2]

Suitable for short-term

storage of aliquoted

stock solutions.

Reconstitution of Albaspidin AP Powder
This protocol describes the preparation of a stock solution from Albaspidin AP powder. It is

recommended to prepare a concentrated stock solution, which can then be diluted to the

desired working concentration for experiments.

Materials
Albaspidin AP powder

Dimethyl sulfoxide (DMSO), research grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution
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Equilibration: Allow the vial of Albaspidin AP powder to equilibrate to room temperature for

at least 1 hour before opening to prevent condensation.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Mass of Albaspidin AP (mg) / 418.44 g/mol ) * 100,000

Example: For 1 mg of Albaspidin AP powder, you will need approximately 239 μL of

DMSO.

Reconstitution:

Aseptically add the calculated volume of DMSO to the vial containing the Albaspidin AP
powder.

Vortex or gently sonicate the vial until the powder is completely dissolved. Visually inspect

the solution to ensure there are no visible particulates.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]

Workflow for Albaspidin AP Reconstitution

Experimental Protocols: Application in Cell-Based
Assays
This protocol provides a general guideline for diluting the Albaspidin AP stock solution for use

in cell culture experiments. The final working concentration will depend on the specific cell line

and assay.

Materials
10 mM Albaspidin AP stock solution in DMSO
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Appropriate cell culture medium

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the 10 mM Albaspidin AP stock solution at room

temperature.

Dilution:

Perform a serial dilution of the stock solution in fresh cell culture medium to achieve the

desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example Calculation for a 100 µM working solution:

To prepare 1 mL of a 100 µM working solution, add 10 µL of the 10 mM stock solution to

990 µL of cell culture medium.

Treatment: Add the prepared working solutions to your cell cultures and incubate for the

desired time period.

Controls: Always include a vehicle control (cell culture medium with the same final

concentration of DMSO) in your experiments.

Signaling Pathway
Albaspidin AP exerts its biological effects primarily through the inhibition of Fatty Acid

Synthase (FAS). FAS is responsible for the synthesis of palmitate from acetyl-CoA and

malonyl-CoA. In cancer cells, the inhibition of FAS leads to a depletion of fatty acids, which are

essential for membrane formation, energy storage, and signaling molecule synthesis. This can

induce cellular stress and ultimately lead to apoptosis. Downstream of FAS inhibition, activation

of AMP-activated protein kinase (AMPK) and inhibition of the mammalian target of rapamycin

(mTOR) signaling pathway have been observed, further contributing to the anti-proliferative

effects.

Albaspidin AP Signaling Pathway
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Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Albaspidin AP powder and solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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